Cas no 81577-21-1 (Carbonic acid, butyl 3-hydroxyphenyl ester)

Carbonic acid, butyl 3-hydroxyphenyl ester structure
81577-21-1 structure
Product Name:Carbonic acid, butyl 3-hydroxyphenyl ester
CAS No:81577-21-1
MF:C11H14O4
MW:210.226463794708
CID:703674
PubChem ID:12867353
Update Time:2025-04-19

Carbonic acid, butyl 3-hydroxyphenyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbonic acid, butyl 3-hydroxyphenyl ester
    • butyl (3-hydroxyphenyl) carbonate
    • Butyl 3-hydroxyphenyl carbonate
    • SNOVJXBNJMCCJY-UHFFFAOYSA-N
    • DTXSID40511903
    • 81577-21-1
    • 1,3-Benzenediol, o-butoxycarbonyl-
    • Inchi: 1S/C11H14O4/c1-2-3-7-14-11(13)15-10-6-4-5-9(12)8-10/h4-6,8,12H,2-3,7H2,1H3
    • InChI Key: SNOVJXBNJMCCJY-UHFFFAOYSA-N
    • SMILES: O(C(=O)OC1C=CC=C(C=1)O)CCCC

Computed Properties

  • Exact Mass: 210.08920892g/mol
  • Monoisotopic Mass: 210.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 55.8Ų
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